
Technical Support Center: Potassium
Clavulanate & Cellulose Compression

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Potassium clavulanate cellulose

Cat. No.: B1574186 Get Quote

Topic: Troubleshooting Capping & Lamination in
Clavulanate/MCC Matrices
Status: Active | Level: Advanced | Audience: Formulation & Process Scientists

Executive Summary: The "Clavulanate Paradox"
Welcome to the Technical Support Center. You are likely here because your potassium

clavulanate (Pot Clav) tablets are capping immediately upon ejection or laminating during

friability testing.

The Core Problem: This is a conflict of material properties.

Potassium Clavulanate is brittle and extremely hygroscopic. It requires low humidity (<30%

RH) to prevent hydrolysis.

Microcrystalline Cellulose (MCC) is plastic but relies on hydrogen bonding for strength.

These bonds require specific moisture levels (3–5% LOD).[1]

The Conflict: To protect the API, you dry the MCC. By drying the MCC, you destroy its bonding

capacity. The result is a tablet with high internal elastic energy (from the cellulose) but

insufficient glue (bonding) to hold it together. When the tablet ejects, the stored elastic energy

snaps the weak bonds, causing the "cap" to pop off.[2]
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Module 1: Formulation-Centric Troubleshooting
Q1: I am using low-moisture MCC (e.g., Avicel PH-112) to stabilize
the Clavulanate, but capping is severe. Why?
Diagnosis:Bonding Failure due to Over-Drying. Standard MCC requires moisture to activate

hydrogen bonding sites. When you use "low moisture" grades (LOD < 1.5%) to protect the Pot

Clav, you remove the "glue." The plastic deformation of MCC still occurs, storing energy, but

the bonds formed are too weak to resist the elastic recovery phase.

Remediation Strategy:

Switch to Silicified MCC (SMCC): Grades like Prosolv SMCC 90 offer improved compaction

density and flow compared to traditional MCC. The distributed silica improves inter-

particulate bonding even at lower moisture levels.

Add a Dry Binder: Incorporate 3–5% Low-Substituted Hydroxypropyl Cellulose (L-HPC). L-

HPC has both fibrous and plastic nature but is less moisture-dependent for bonding than

MCC.

Reduce Lubricant: Magnesium Stearate (MgSt) creates a hydrophobic film that further

reduces bonding. If using >0.75% MgSt, reduce to 0.5% or switch to Sodium Stearyl

Fumarate (SSF), which is less sensitive to over-blending.

Q2: How does "Elastic Recovery" actually cause the cap to
separate?
Diagnosis:Axial Expansion Mismatch. During compression, MCC deforms plastically (changes

shape). Pot Clav fractures (breaks). Upon ejection from the die, the axial pressure drops to

zero. The MCC tries to "spring back" (elastic recovery). If the Pot Clav particles (which don't

spring back) disrupt the MCC network, the upward expansion shears the top of the tablet off.

Visualizing the Mechanism:
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Figure 1: The mechanism of capping driven by the imbalance between elastic recovery and

bond formation.

Module 2: Process-Centric Troubleshooting
Q3: We increased the main compression force to make the tablet
harder, but capping got worse. Why?
Diagnosis:Over-Compression & Air Entrapment. This is a classic counter-intuitive error.

Air Entrapment: High compression speeds and forces seal the surface of the tablet instantly.

Air trapped inside the granule matrix cannot escape. Upon ejection, this compressed air

expands, blowing the cap off.[2][3][4]

Work Hardening: Excessive force on MCC can exceed its yield pressure, causing it to

become brittle rather than plastic.

Remediation Strategy:

Tapered Die: Use a die with a tapered exit.[5] This allows a slow, controlled expansion of the

tablet before it fully leaves the die wall, dissipating the elastic energy gradually.

Reduce Turret Speed: This increases Dwell Time (the time the tablet is under peak force).

Longer dwell time allows more air to escape and increases plastic flow without requiring

higher force.

Q4: What is the correct Pre-Compression setting for this product?
Diagnosis:Incorrect De-aeration. For Pot Clav/MCC, the goal of pre-compression is de-

aeration, not consolidation.
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The Mistake: Setting pre-compression too high (>20% of main). This creates a hard shell

early, trapping air in the core.

The Fix: Set pre-compression to low force (3–5 kN) but maximize the duration if possible.

You want to gently squeeze air out before the main hammer strikes.

Module 3: Experimental Protocol
Protocol: The Compression Profile Stress Test
Use this protocol to determine the "Critical Density" where capping begins.

Objective: Identify the safe operating window for dwell time and density.

Step Parameter Setting / Action

1 Turret Speed

Set to minimum (e.g., 15

RPM). This maximizes dwell

time.

2 Force Sweep
Compress tablets at 5 kN, 10

kN, 15 kN, 20 kN, 25 kN.

3 Data Collection

Measure Solid Fraction

(Density) and Tensile Strength

for each.

4 Speed Challenge

Repeat Step 2 at maximum

production speed (e.g., 60

RPM).

5 Analysis
Plot Tensile Strength (Y) vs.

Solid Fraction (X).

Interpretation:

Normal Profile: Strength increases linearly with density.

Capping Profile: The curve flattens or drops at high density. This drop-off point is your Critical

Density. Never compress beyond this point.
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Decision Tree for Troubleshooting:

Issue: Tablet Capping

Check Fracture Surface
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Clean Laminate
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Force < 10kN

Elastic Recovery:
Use Tapered Dies
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Force > 20kN
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Bonding Failure:
Add Dry Binder (L-HPC)

Increase Humidity (carefully)

MCC LOD < 2%
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Figure 2: Diagnostic decision tree for isolating the root cause of capping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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